Cas no 2384069-90-1 (tert-butyl N-(2-hydroxy-3-{methyl(pyridin-4-yl)methylamino}propyl)carbamate)

• Product Name: tert-butyl N-(2-hydroxy-3-{methyl(pyridin-4-yl)methylamino}propyl)carbamate
• CAS No: 2384069-90-1
• MF: C₁₅H₂₅N₃O₃
• MW: 295.37730383873
• CID: 5194619
• PubChem ID: 165665023
• Update Time: 2025-06-09

tert-butyl N-(2-hydroxy-3-{methyl(pyridin-4-yl)methylamino}propyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-hydroxy-3-{methyl[(pyridin-4-yl)methyl]amino}propyl)carbamate
• 2384069-90-1
• EN300-331875
• INDEX NAME NOT YET ASSIGNED
• tert-butyl N-(2-hydroxy-3-{methyl(pyridin-4-yl)methylamino}propyl)carbamate

• Inchi： 1S/C15H25N3O3/c1-15(2,3)21-14(20)17-9-13(19)11-18(4)10-12-5-7-16-8-6-12/h5-8,13,19H,9-11H2,1-4H3,(H,17,20)
• InChI Key： HCXAJYCJOUMVGM-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN(C)CC1C=CN=CC=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.18959167g/mol
• Monoisotopic Mass: 295.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• Density: 1.114±0.06 g/cm3(Predicted)
• Boiling Point: 457.4±45.0 °C(Predicted)
• pka: 12.26±0.46(Predicted)

Additional information on tert-butyl N-(2-hydroxy-3-{methyl(pyridin-4-yl)methylamino}propyl)carbamate

Introduction to Tert-butyl N-(2-hydroxy-3-{methyl(pyridin-4-yl)methylamino}propyl)carbamate (CAS No. 2384069-90-1)

Tert-butyl N-(2-hydroxy-3-{methyl(pyridin-4-yl)methylamino}propyl)carbamate, identified by its Chemical Abstracts Service (CAS) number 2384069-90-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development, agrochemicals, and material science. The unique structural features of this molecule, particularly its tert-butyl group and the presence of a pyridin-4-yl moiety, contribute to its distinctive chemical properties and potential biological activities.

The molecular structure of Tert-butyl N-(2-hydroxy-3-{methyl(pyridin-4-yl)methylamino}propyl)carbamate consists of a carbamate functional group attached to a propyl chain that is further modified with a hydroxyl group and a methylated pyridine derivative. This complex arrangement not only influences its solubility and stability but also opens up possibilities for various biochemical interactions. The pyridin-4-yl substituent, in particular, is known to enhance binding affinity to certain biological targets, making this compound a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their potential therapeutic applications. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active agents. The tert-butyl group in this compound provides steric hindrance, which can be advantageous in designing molecules with improved metabolic stability and reduced toxicity. This feature is particularly relevant in the context of drug design, where optimizing pharmacokinetic profiles is crucial for achieving therapeutic efficacy.

One of the most compelling aspects of Tert-butyl N-(2-hydroxy-3-{methyl(pyridin-4-yl)methylamino}propyl)carbamate is its structural similarity to several known bioactive molecules. The presence of the pyridine ring suggests potential interactions with enzymes and receptors that are pyridine-based, such as certain kinases and ion channels. This hypothesis is supported by recent studies that have demonstrated the importance of pyridine derivatives in modulating biological pathways associated with diseases like cancer, inflammation, and neurodegeneration. The hydroxyl and amino groups further expand the compound's potential for hydrogen bonding, which can enhance its binding affinity to biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been particularly useful in evaluating how Tert-butyl N-(2-hydroxy-3-{methyl(pyridin-4-yl)methylamino}propyl)carbamate interacts with various protein targets. These studies have revealed that the compound may exhibit inhibitory effects on certain enzymes involved in disease pathways, making it a valuable scaffold for drug discovery. For instance, preliminary simulations suggest that the pyridin-4-yl moiety could bind effectively to ATP-binding sites on kinases, potentially leading to the development of novel kinase inhibitors.

The synthesis of Tert-butyl N-(2-hydroxy-3-{methyl(pyridin-4-yl)methylamino}propyl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the carbamate group typically involves condensation reactions between a carboxylic acid derivative and an amine under appropriate conditions. The subsequent modifications, such as the addition of the hydroxyl group and the methylation of the pyridine ring, require precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater efficiency and scalability, which is essential for both academic research and industrial applications.

From a pharmaceutical perspective, the potential applications of Tert-butyl N-(2-hydroxy-3-{methyl(pyridin-4-yl)methylamino}propyl)carbamate are diverse. Given its structural features, it could serve as a lead compound for developing drugs targeting neurological disorders, where pyridine-based ligands have shown promise. Additionally, its ability to modulate enzyme activity suggests potential uses in treating metabolic diseases or inflammatory conditions. The tert-butyl group's steric bulk may also be exploited to design molecules with improved blood-brain barrier penetration, which is crucial for treating central nervous system disorders.

In conclusion, Tert-butyl N-(2-hydroxy-3-{methyl(pyridin-4-lylmethylamino}propyl)carbamate (CAS No. 2384069-90-1) represents an exciting opportunity for further research and development in pharmaceutical chemistry. Its unique structural features, combined with recent advancements in computational biology and synthetic chemistry, position it as a promising candidate for drug discovery efforts aimed at addressing various human diseases. As research continues to uncover new biological targets and mechanisms, compounds like this one are likely to play an increasingly important role in developing next-generation therapeutics.